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Compound of Interest

Compound Name: Texas red-X 4-succinimidyl ester

Cat. No.: B12370066 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the stability, storage, and troubleshooting of

Texas Red-X labeled antibodies.

Frequently Asked Questions (FAQs)
Q1: What are the recommended storage conditions for Texas Red-X labeled antibodies?

For optimal stability, it is recommended to store Texas Red-X labeled antibodies at 4°C for

short-term use and in aliquots at -20°C or -80°C for long-term storage.[1][2][3] It is crucial to

avoid repeated freeze-thaw cycles, which can degrade the antibody and reduce its

effectiveness.[1][2][3] When storing at -20°C, using a non-frost-free freezer is advisable to

prevent temperature fluctuations.[2][3] For conjugates in 50% glycerol, storage at -20°C can

maintain stability for up to two years.[4] Always protect the antibody from light by storing it in a

dark vial or wrapping the vial in foil.[1][2]

Q2: What is the expected shelf life of a Texas Red-X labeled antibody?

The shelf life of a Texas Red-X labeled antibody is dependent on the storage conditions and

the stability of the antibody itself. When stored correctly at 4°C, a new conjugate can be stable

for 12-18 months.[4] For longer-term storage at -20°C in 50% glycerol, the conjugate can

remain stable for several years.[4] Lyophilized (freeze-dried) antibodies can be stable for 3-5

years when stored at -20°C or below.[2] However, the antibody is often the least stable
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component of the conjugate, so it is important to check the datasheet for the specific antibody's

storage recommendations.[4]

Q3: What buffers are compatible with Texas Red-X labeled antibodies for storage and

conjugation?

For storage, phosphate-buffered saline (PBS) at a pH of 7.2 is commonly used.[1] For the

conjugation process, it is ideal to use an amine-free buffer such as MES, MOPS, HEPES, or

PBS, with a pH range of 6.5 to 8.5.[5][6] Buffers containing primary amines (e.g., Tris or

glycine) should be avoided during conjugation as they can react with the succinimidyl ester of

the Texas Red-X dye, reducing labeling efficiency.[1][5] However, modest concentrations of Tris

buffer (up to 20mM) are tolerated in some protocols.[5]

Q4: What is the photostability of Texas Red-X?

Texas Red-X is known for its good photostability, making it a reliable choice for long-term

imaging experiments.[7][8][9] It is more photostable than its predecessor, Texas Red sulfonyl

chloride.[10] However, like all fluorophores, it is susceptible to photobleaching with prolonged

exposure to intense light. To minimize photobleaching, it is recommended to use an antifade

mounting medium for microscopy and to protect samples from light whenever possible.[9][11]

Quantitative Data Summary
The following tables summarize key quantitative data related to the storage and stability of

Texas Red-X labeled antibodies.

Table 1: Recommended Storage Conditions and Expected Shelf Life
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Storage
Condition

Temperature Duration
Expected
Stability

Key
Consideration
s

Short-term 4°C Days to Weeks

12-18 months for

new

conjugates[4]

Protect from

light.[1]

Long-term -20°C Months to Years

Stable for

several years

with 50%

glycerol[4]

Aliquot to avoid

freeze-thaw

cycles. Use a

non-frost-free

freezer.[2][3]

Long-term -80°C Months to Years

Generally

recommended

for long-term

preservation.

Aliquot to avoid

freeze-thaw

cycles.

Lyophilized -20°C or below 3-5 years

Reconstitute

shortly before

use.

Store in a

desiccator.

Table 2: Buffer Compatibility for Conjugation and Storage
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Buffer
Component

Compatibility
for
Conjugation

Compatibility
for Storage

Concentration
Limits

Rationale/Note
s

PBS, HEPES,

MES, MOPS
Recommended Recommended

10-50mM for

conjugation[5][6]

Amine-free

buffers are ideal

for efficient

labeling.

Tris
Tolerated at low

concentrations

Generally

compatible

≤ 20mM for

conjugation[5]

Higher

concentrations

can interfere with

the labeling

reaction.

Glycine,

Ethanolamine
Incompatible

Generally

compatible

Avoid for

conjugation

Primary amines

react with the

NHS ester of the

dye.[5]

Sodium Azide Tolerated Recommended
0.02% - 0.1%[5]

[6]

Acts as a

preservative to

prevent microbial

growth.

BSA
Tolerated at low

concentrations
Recommended

0.1% - 0.5% for

conjugation[5][6]

Acts as a

stabilizer. High

concentrations

can interfere with

conjugation.

Glycerol Tolerated
Recommended

for -20°C storage
Up to 50%[5][6]

Acts as a

cryoprotectant to

prevent ice

crystal formation.

[2]
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This guide addresses common issues encountered during experiments using Texas Red-X

labeled antibodies.

Issue 1: No or Weak Fluorescent Signal
Possible Causes:

Antibody Degradation: Improper storage or repeated freeze-thaw cycles can damage the

antibody.[2][3]

Low Antibody Concentration: The antibody may be too dilute for effective detection.

Inefficient Labeling: The conjugation of Texas Red-X to the antibody may have been

unsuccessful.

Photobleaching: Excessive exposure to light during the experiment can quench the

fluorescent signal.[11]

Incorrect Filter/Laser Settings: The microscope or flow cytometer may not be set to the

optimal excitation and emission wavelengths for Texas Red-X (Excitation: ~595 nm,

Emission: ~615 nm).[5][12]

Antigen Unavailability: The target antigen may not be present or may be masked in the

sample.

Troubleshooting Workflow:
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No/Weak Signal

Verify Antibody Storage Conditions
(4°C short-term, -20°C/-80°C long-term, protected from light)

Check Antibody Concentration
(Titrate to optimal dilution)

Storage OK

Validate Antibody Labeling
(Check conjugation protocol, consider relabeling)

Concentration OK

Verify Imaging Settings
(Ex: ~595nm, Em: ~615nm)

Labeling OK

Minimize Photobleaching
(Use antifade, limit light exposure)

Settings OK

Confirm Antigen Presence
(Use positive control)

Minimized Photobleaching

Signal Restored

Antigen Present
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High Background

Titrate Primary and Secondary Antibodies

Optimize Blocking Step
(Increase incubation time, try different blocking agents)

Still High

Check Secondary Antibody Specificity
(Run a secondary-only control)

Still High

Use Fc Receptor Blocking Agent

Still High

Increase Washing Steps

Still High

Background Reduced

Improved

 

Start

Prepare Antibody
(Amine-free buffer, pH 6.5-8.5)

Prepare Texas Red-X in DMSO

Conjugation Reaction
(1-2 hours, RT, dark)

Quench Reaction
(30 mins, RT)

Purify Conjugate
(Size-exclusion chromatography)

Analyze Conjugate
(Determine DOL)

Store Conjugate

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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